Cas no 926236-30-8 (N-(4-Amino-2-chlorophenyl)-3-methoxybenzamide)

• Product Name: N-(4-Amino-2-chlorophenyl)-3-methoxybenzamide
• CAS No: 926236-30-8
• MF: C₁₄H₁₃ClN₂O₂
• MW: 276.718222379684
• CID: 4720051
• Update Time: 2025-05-27

N-(4-Amino-2-chlorophenyl)-3-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-AMINO-2-CHLOROPHENYL)-3-METHOXYBENZAMIDE
• N-(4-Amino-2-chlorophenyl)-3-methoxybenzamide

• Inchi： 1S/C14H13ClN2O2/c1-19-11-4-2-3-9(7-11)14(18)17-13-6-5-10(16)8-12(13)15/h2-8H,16H2,1H3,(H,17,18)
• InChI Key： JERVYBBXOQGDON-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1NC(C1C=CC=C(C=1)OC)=O)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 314
• Topological Polar Surface Area: 64.4

Additional information on N-(4-Amino-2-chlorophenyl)-3-methoxybenzamide

Recent Advances in the Study of N-(4-Amino-2-chlorophenyl)-3-methoxybenzamide (CAS: 926236-30-8)

N-(4-Amino-2-chlorophenyl)-3-methoxybenzamide (CAS: 926236-30-8) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have focused on its potential applications in drug development, particularly as a modulator of specific biological pathways. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activity, and therapeutic potential.

The compound has been investigated for its role in targeting various enzymes and receptors, with particular attention to its inhibitory effects on key signaling pathways. Recent in vitro and in vivo studies have demonstrated its efficacy in modulating cellular processes, making it a promising candidate for further drug development. The structural specificity of N-(4-Amino-2-chlorophenyl)-3-methoxybenzamide allows for selective interactions with biological targets, which is a critical factor in its therapeutic potential.

One of the most notable findings in recent research is the compound's ability to inhibit the activity of certain kinases involved in inflammatory and proliferative diseases. Studies have shown that N-(4-Amino-2-chlorophenyl)-3-methoxybenzamide can effectively reduce the phosphorylation of key substrates, thereby disrupting pathological signaling cascades. This mechanism of action has been validated in multiple cell lines and animal models, suggesting broad applicability in treating conditions such as cancer and autoimmune disorders.

In addition to its kinase inhibitory properties, the compound has also been explored for its potential as an antimicrobial agent. Preliminary data indicate that N-(4-Amino-2-chlorophenyl)-3-methoxybenzamide exhibits activity against a range of bacterial and fungal pathogens. This dual functionality—targeting both human disease pathways and microbial infections—positions the compound as a versatile tool in medicinal chemistry.

Despite these promising results, challenges remain in optimizing the pharmacokinetic and pharmacodynamic profiles of N-(4-Amino-2-chlorophenyl)-3-methoxybenzamide. Current research is focused on structural modifications to enhance bioavailability and reduce off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance the compound through preclinical and clinical development stages.

In conclusion, N-(4-Amino-2-chlorophenyl)-3-methoxybenzamide (CAS: 926236-30-8) represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and multifaceted biological activities make it a valuable candidate for further investigation. Future studies will likely focus on elucidating its precise mechanisms of action and exploring its therapeutic potential in greater detail.